N-(2,6-difluorobenzyl)-5-methylpyrazine-2-carboxamide

• IUPAC Name: N-[(2,6-difluorophenyl)methyl]-5-methylpyrazine-2-carboxamide
• InChI: InChI=1S/C13H11F2N3O/c1-8-5-17-12(7-16-8)13(19)18-6-9-10(14)3-2-4-11(9)15/h2-5,7H,6H2,1H3,(H,18,19)
• InChI Key: VCZIZHZSAXMAFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=N1)C(=O)NCC2=C(C=CC=C2F)F
• Molecular Formula: C13H11F2N3O
• DSSTOX Substance ID: DTXSID401180637
• Molecular Weight: 263.24 g/mol
• CAS RN: 1235142-13-8

Description

N-(2,6-difluorobenzyl)-5-methylpyrazine-2-carboxamide, also known as DF-MPJC, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DF-MPJC is a pyrazine derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of N-(2,6-difluorobenzyl)-5-methylpyrazine-2-carboxamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and signaling pathways that are involved in various biological processes. N-(2,6-difluorobenzyl)-5-methylpyrazine-2-carboxamide has been shown to inhibit the activity of the protein kinase CK2, which is involved in the regulation of cell growth and proliferation. It has also been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
N-(2,6-difluorobenzyl)-5-methylpyrazine-2-carboxamide has a variety of biochemical and physiological effects, including anti-cancer, anti-inflammatory, and analgesic effects. In cancer cells, N-(2,6-difluorobenzyl)-5-methylpyrazine-2-carboxamide has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cell growth and proliferation. In studies on inflammation and pain, N-(2,6-difluorobenzyl)-5-methylpyrazine-2-carboxamide has been shown to reduce the production of inflammatory cytokines and to inhibit the activation of immune cells, leading to a reduction in inflammation and pain.

Advantages and Limitations for Lab Experiments

N-(2,6-difluorobenzyl)-5-methylpyrazine-2-carboxamide has several advantages for use in lab experiments, including its high purity and specificity for certain enzymes and signaling pathways. However, there are also some limitations to its use, including its relatively high cost and the need for specialized equipment and expertise to synthesize and use it.

Future Directions

There are several future directions for research on N-(2,6-difluorobenzyl)-5-methylpyrazine-2-carboxamide, including the development of new cancer therapies and the investigation of its potential use in the treatment of inflammatory and painful conditions. Additionally, further research is needed to fully understand the mechanism of action of N-(2,6-difluorobenzyl)-5-methylpyrazine-2-carboxamide and to identify other enzymes and signaling pathways that it may interact with.

Scientific Research Applications

N-(2,6-difluorobenzyl)-5-methylpyrazine-2-carboxamide has been used in a variety of scientific research applications, including studies on cancer, inflammation, and pain. In cancer research, N-(2,6-difluorobenzyl)-5-methylpyrazine-2-carboxamide has been shown to inhibit the growth and proliferation of cancer cells, making it a potential candidate for the development of new cancer therapies. In studies on inflammation and pain, N-(2,6-difluorobenzyl)-5-methylpyrazine-2-carboxamide has been shown to have anti-inflammatory and analgesic effects, suggesting that it may be useful for the treatment of inflammatory and painful conditions.